2,8-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decane

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2,8-dimethyl-1-oxa-3,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C9H18N2O/c1-8-10-7-9(12-8)3-5-11(2)6-4-9/h8,10H,3-7H2,1-2H3
• InChI Key: GUVVMSDFTGAIOK-UHFFFAOYSA-N
• Canonical SMILES: CC1NCC2(O1)CCN(CC2)C

Description

2,8-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminomethyl-1-methyl-piperidin-4-ol (2.127 g, 14.77 mmol) in dichloromethane (15 ml) was added anhydrous magnesium sulfate (2.9 g). The resulting mixture was cooled to 0° C. and freshly distilled acetaldehyde (835 μl, 14.78 mmol) was added. After 6 h of stirring at room temperature, the mixture was filtered and the solvent was evaporated under reduced pressure to give the title compound (2.16 g) as an almost colorless liquid. 1H NMR (CDCl3, 500 MHz) δ 4.60 (q, J=5.40 Hz, 1H, CHCH3), 3.01 (d, J=12 Hz, 1H, CHHNH), 2.76 (d, J=12 Hz, 1H, CHHNH), 2.55-2.31 (m, 4H, CH2N), 2.28 (s, 3H, NCH3), 1.77-1.58 (m, 4H, CH2CO), 1.36 (d, J=5.40 Hz, 3H, CH3CH) ppm; 13C NMR (CDCl3, 300 MHz) δ 87.57 (CH), 57.19 (CH2), 53.14 (C), 52.96 (CH2), 46.15 (CH3), 37.28 (CH2), 35.73 (CH2), 20.32 (CH3) ppm.